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Compound of Interest |

3-Chloro-4-
Compound Name:
morpholinophenylboronic acid

CAS No.: 1426246-59-4

Cat. No.: B1454722

. J

Senior Application Scientist Technical Guide | CAS: 128796-39-4

Part 1: Executive Safety Snapshot

Immediate Action Required: If you are currently managing a spill or immediate exposure, refer
directly to Section 6: Emergency Contingencies.

Chemical Identity: 3-Chloro-4-morpholinophenylboronic acid
e CAS Number: 128796-39-4
o Physical State: Solid (typically off-white to beige powder)

o Core Hazards (GHS): Skin Irritant (H315), Eye Irritant (H319), STOT-SE Respiratory (H335).
[1]

» Critical PPE: Nitrile gloves (0.11 mm min. thickness), safety goggles (EN 166), and lab coat.
Use a NIOSH N95 or P100 particulate respirator if dust formation is likely.

Part 2: Chemical Profile & Hazard Analysis

To dispose of a chemical safely, one must understand its reactivity profile. This compound is
not merely "organic waste"; it is a halogenated, nitrogen-containing organoboron compound.
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Structural Moiety

Disposal Implication

Boronic Acid (-B(OH)2)

Mildly acidic. Can dehydrate to form boroxine
anhydrides. Incompatible with strong oxidizers
(e.g., H202, KMnOa), which can cause

exothermic decomposition.

Morpholine Ring

Contains a secondary amine structure.
CRITICAL WARNING: Do not mix with
nitrosating agents (nitrites, nitrous acid) in the
waste stream, as this can form carcinogenic

nitrosamines.

Chloro- Substituent

Classifies this material as Halogenated Organic
Waste. It must not be incinerated in standard
non-halogenated waste streams due to the
potential for acid gas generation (HCI) during

combustion.

Part 3: Disposal Workflow & Protocols
Protocol A: Disposal of Solid Reagent (Expired or Excess)

Best for: Pure powder in original or secondary vials.

e Segregation: Do not mix with general trash or biohazard waste.

o Labeling: Affix a hazardous waste label clearly marked:

o Content: "3-Chloro-4-morpholinophenylboronic acid”

o Hazard Class: Irritant[2]

o Constituents: "Solid Organic Waste, Halogenated"

e Primary Containment: Keep the substance in its original glass or chemically resistant plastic

(HDPE) container. Ensure the lid is tightly sealed with Parafilm or electrical tape to prevent

fugitive dust.
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e Secondary Containment: Place the sealed container into a clear, sealable plastic bag (e.g.,
Ziploc) to protect waste handlers from external contamination.

» Transfer: Move to the Halogenated Solid Waste drum in your satellite accumulation area.

Protocol B: Disposal of Reaction Mixtures (Solubilized)

Best for: HPLC waste, mother liquors, or reaction byproducts.

o Solvent Compatibility Check: Ensure the solvent system is compatible with the waste drum
(e.g., do not pour aqueous acidic waste into an organic solvent drum).

o Classification:

o If dissolved in DCM, Chloroform, or other halogenated solvents: Halogenated Organic
Liquid Waste.

o If dissolved in Methanol, Ethyl Acetate, or DMSO: Halogenated Organic Liquid Waste (Due
to the solute's chlorine atom, the entire mixture usually defaults to the halogenated stream
to be safe, unless the concentration is negligible (<1000 ppm) and local EH&S regulations
allow otherwise).

o Neutralization (Optional but Recommended): If the reaction mixture contains reactive
boronate species, quench with a small amount of water or mild aqueous acid (e.g., 1M HCI)
before adding to the waste container to prevent slow polymerization or anhydride formation
in the drum.

o Transfer: Pour into the designated carboy using a funnel. Do not fill >90% capacity.

Protocol C: Contaminated Debris

Best for: Weigh boats, pipette tips, gloves, and paper towels.

e Gross Contamination: If a weigh boat has visible bulk powder, scrape the excess into the
Solid Waste container (Protocol A) first.

o Trace Contamination: Place lightly contaminated items into a Chemically Contaminated Solid
Waste bin (often a yellow bag or bucket in industrial labs).
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e Sharps: If using needles or glass pipettes, dispose of them in a Puncture-Proof Sharps
Container labeled for chemical contamination.

Part 4: Decision Logic (Visualization)

The following decision tree illustrates the segregation logic required for compliance with RCRA
and standard laboratory safety protocols.
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3-Chloro-4-morpholinophenylboronic acid

Physical State?

Solution / Mixture

Solvent Type?
'Yes (Needles/Glass)
Non-Halogenated Liquid Chem-Contaminated Dry Chemical
Waste Carboy Sharps Container Waste Bin

1
1
DCM, CHCIS3, etc. l|

Contaminated ltems
(Gloves, Paper)

Solid / Powder

Is it Pure/Bulk?
Halogenated Solid
Waste Drum

No (Gloves/Paper)

Note: Solute contains Cl.

Default to Halogenated
if >1000ppm

4
/

/.
e Recommended
/

Halogenated Liquid

Waste Carboy

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1454722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Figure 1: Waste segregation decision tree ensuring compliance with halogenated waste
protocols.

Part 5: Regulatory & Expert Insights
The Nitrosamine Hazard (Authoritative Insight)

While 3-Chloro-4-morpholinophenylboronic acid is stable, the morpholine moiety presents a
latent hazard often overlooked in standard SDSs. In the presence of nitrosating agents (e.g.,
sodium nitrite, nitrous acid, or nitrogen oxides found in some waste streams), morpholine
derivatives can generate N-nitrosomorpholine (NMOR), a potent carcinogen.

o Actionable Rule: NEVER dispose of this compound in the same waste container as acidic
agueous waste containing nitrites or nitrates.

Environmental Compliance (EPA/RCRA)

e Waste Code: This specific compound does not have a unique P or U list code.

» Characteristic Waste: If disposed of in a flammable solvent (Flash point <60°C), it carries the
D001 (Ignitable) code.

» Halogen Content: Because it contains Chlorine, it must be incinerated at high temperatures
(>1100°C) with scrubbers to manage HCI emissions. Labeling it "Halogenated" ensures the
waste disposal facility routes it to the correct incinerator.

Part 6: Emergency Contingencies
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Scenario Procedure

1. Don PPE (Gloves, Goggles, N95).2. Gently

sweep up powder to avoid dust generation. Use
Minor Spill (Solid) a damp paper towel to capture fine

particulates.3. Place waste in a sealed bag and

label as hazardous waste.

1. Evacuate the immediate area.2. Use an
absorbent boom or vermiculite to contain the
Major Spill (Liquid) spread.3.[?][3] Do not u-se combustible materials
(sawdust) if the solvent is flammable.4. Collect
absorbed material into a pail labeled "Debris

from Chemical Spill."

Wash with soap and copious water for 15
Skin Exposure minutes. Boronic acids can be sticky; ensure

thorough scrubbing.

Flush with water for 15 minutes.[4][5][6] Seek
Eye Exposure medical attention immediately (Irritant Category
2A).[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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